Cas no 2680666-77-5 (tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate)

• Product Name: tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• CAS No: 2680666-77-5
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• CID: 5621480
• PubChem ID: 165926216
• Update Time: 2025-05-20

tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680666-77-5
• tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• EN300-28295508

• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(16)15-8-6-9(14)11-10(7-8)17-4-5-18-11/h6-7H,4-5H2,1-3H3,(H,15,16)
• InChI Key： UOGBIWRGROLABX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.02627g/mol
• Monoisotopic Mass: 329.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate: A Comprehensive Overview

tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680666-77-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of carbamates, which are widely used in various applications due to their versatile chemical properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an 8-bromo-substituted 2,3-dihydro-1,4-benzodioxin ring system.

The benzodioxin core of this compound is a fused bicyclic structure consisting of a benzene ring and a dioxane ring. The presence of the bromine atom at the 8-position introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of such brominated benzodioxin derivatives in various therapeutic areas, including anti-inflammatory and antiviral applications.

One of the key aspects of tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is its stability under various reaction conditions. This stability makes it an ideal candidate for use in complex organic synthesis reactions. For instance, researchers have employed this compound as an intermediate in the synthesis of bioactive molecules with intricate architectures.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of modern catalytic techniques has significantly improved the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for its production.

In terms of applications, tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery efforts. For example, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways.

Moreover, the brominated benzodioxin moiety in this compound has been shown to exhibit selective binding properties towards certain receptors. This selectivity is crucial for designing drugs with high efficacy and minimal side effects. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce toxicity.

The carbamate group in this molecule plays a critical role in its chemical reactivity and biological activity. It can undergo various transformations under specific reaction conditions, enabling its use as a building block for more complex structures. For instance, hydrolysis of the carbamate group can lead to the formation of corresponding carboxylic acids or their derivatives.

In conclusion, tert-butyl N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680666-77-) is a versatile compound with significant potential in organic synthesis and pharmaceutical research. Its unique structure and chemical properties make it an invaluable tool for advancing drug discovery and development efforts.